Cas no 121943-15-5 (1-(diphenylmethyl)-4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazine dimethanesulfonate)

• Product Name: 1-(diphenylmethyl)-4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazine dimethanesulfonate
• CAS No: 121943-15-5
• MF: C₃₄H₄₀N₂O₆S₄
• MW: 700.951204299927
• CID: 1216854
• PubChem ID: 3078623
• Update Time: 2025-04-20

1-(diphenylmethyl)-4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazine dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazine dimethanesulfonate
• 1-benzhydryl-4-(3-methylsulfanyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine,methanesulfonic acid
• 121943-15-5
• Methanesulfonic acid--1-(diphenylmethyl)-4-[8-(methylsulfanyl)-10,11-dihydrodibenzo[b,f]thiepin-10-yl]piperazine (2/1)
• Piperazine, 1-(10,11-dihydro-8-(methylthio)dibenzo(b,f)thiepin-10-yl)-4-(diphenylmethyl)-, dimethanesulfonate, hemihydrate
• DTXSID80924033

• Inchi： 1S/C32H32N2S2.2CH4O3S/c1-35-27-16-17-31-28(23-27)29(22-26-14-8-9-15-30(26)36-31)33-18-20-34(21-19-33)32(24-10-4-2-5-11-24)25-12-6-3-7-13-25;2*1-5(2,3)4/h2-17,23,29,32H,18-22H2,1H3;2*1H3,(H,2,3,4)
• InChI Key： GKBGOFNOGGHETL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2CC(C2C=C(C=CC1=2)SC)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1.S(C)(=O)(=O)O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 700.1772
• Monoisotopic Mass: 700.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 742
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Boiling Point: 606.7°C at 760 mmHg
• Flash Point: 320.7°C
• PSA: 115.22